Cas no 138846-10-3 (3,6-Heptadien-2-one, 4,6-dimethyl- (9CI))

• Product name: 3,6-Heptadien-2-one, 4,6-dimethyl- (9CI)
• CAS No: 138846-10-3
• MF: C₉H₁₄O
• MW: 138.20686
• CID: 1020158
• PubChem ID: 71435072

3,6-Heptadien-2-one, 4,6-dimethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 3,6-Heptadien-2-one, 4,6-dimethyl- (9CI)
• DB-282826
• 3,6-Heptadien-2-one, 4,6-dimethyl-
• 138846-10-3

• Inchi： InChI=1S/C9H14O/c1-7(2)5-8(3)6-9(4)10/h6H,1,5H2,2-4H3
• InChI Key： JBNFORSKOSTWSB-UHFFFAOYSA-N
• SMILES： CC(=C)CC(=CC(=O)C)C

Computed Properties

• Exact Mass: 138.10452
• Monoisotopic Mass: 138.104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• PSA: 17.07